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Compound of Interest

Compound Name: 5-Ethoxy-2-nitroaniline

Cat. No.: B189149 Get Quote

Essential Safety and Handling Guide for 5-
Ethoxy-2-nitroaniline
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Ethoxy-2-nitroaniline (CAS No. 27076-

16-0) is not readily available in public domains. The following guidance is synthesized from

data on structurally similar compounds, including 2-nitroaniline and 4-ethoxy-2-nitroaniline. This

information should be used as a baseline for safe handling, and users are strongly advised to

consult the SDS provided by their supplier before use and to adhere to all institutional and

regulatory safety protocols.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals on the safe handling, use, and disposal of 5-Ethoxy-2-nitroaniline.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on analogous compounds, 5-Ethoxy-2-nitroaniline is anticipated to be toxic if

swallowed, in contact with skin, or if inhaled.[1] It may also cause skin, eye, and respiratory

irritation.[1] Prolonged or repeated exposure may lead to organ damage, particularly affecting

the blood. Therefore, a stringent PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 5-Ethoxy-2-nitroaniline
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eye/Face
Safety goggles and/or face

shield

Must provide a complete seal

around the eyes or full-face

protection to guard against

splashes and dust.[1][2]

Skin/Body
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for integrity

before each use. For

prolonged contact, consider

double-gloving. Dispose of

contaminated gloves

immediately after use.[1]

Laboratory coat or chemical-

resistant suit

A fully fastened lab coat is the

minimum requirement. For

larger quantities or risk of

significant splashing, a

chemical-resistant suit should

be worn.[2]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used when handling the

powder outside of a certified

chemical fume hood, if dust

generation is likely, or if

respiratory irritation is

experienced.[2]

Feet
Closed-toe, chemical-resistant

shoes

Provides protection against

accidental spills.

Operational Plan: Step-by-Step Handling
Procedures
2.1. Preparation and Engineering Controls:
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Ventilation: All handling of 5-Ethoxy-2-nitroaniline, including weighing and transfers, must

be conducted within a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Before starting work, ensure that a safety shower and an eyewash

station are readily accessible and have been recently tested.[1][2]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong acids and oxidizing agents.[2]

2.2. Handling Protocol:

Don PPE: Put on all required PPE as detailed in Table 1 before entering the designated

handling area.

Weighing and Transfer: Carefully weigh and transfer the chemical within the fume hood to

prevent the generation of dust.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[2]

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling is complete and before leaving the work area.

2.3. Accidental Exposure First Aid:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin

area with copious amounts of soap and water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]
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Disposal Plan
All waste containing 5-Ethoxy-2-nitroaniline must be treated as hazardous waste.

Solid Waste: Collect unused or contaminated solid material in a designated, clearly labeled,

and sealed hazardous waste container.

Contaminated PPE: All disposable PPE, such as gloves and bench paper, that has come into

contact with the chemical should be double-bagged and disposed of as hazardous waste.

Waste Streams: Do not mix 5-Ethoxy-2-nitroaniline waste with other waste streams.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

hazardous waste management company, in accordance with all local, regional, and national

regulations.

Experimental Workflow and Safety Checkpoints
The following diagram outlines the key stages for working with 5-Ethoxy-2-nitroaniline,

integrating the critical safety checkpoints.
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Caption: Workflow for handling 5-Ethoxy-2-nitroaniline with integrated safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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